Cas no 137644-54-3 ((trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane))

(trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) is a high-purity liquid crystal compound characterized by its rigid biphenyl-cyclohexane core and fluorinated phenyl ring. The trans,trans configuration ensures optimal molecular linearity, enhancing mesophase stability and reducing rotational viscosity. The 3,4,5-trifluorophenyl moiety contributes to strong dielectric anisotropy, making it suitable for advanced display applications requiring fast response times. The pentyl chain balances solubility and clearing point, facilitating formulation compatibility. This compound exhibits low melting points and broad nematic phase ranges, ideal for high-performance liquid crystal mixtures. Its fluorination pattern further improves UV stability and resistivity, meeting stringent requirements for optoelectronic devices.
(trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) structure
137644-54-3 structure
Product Name:(trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane)
CAS No:137644-54-3
MF:C23H33F3
MW:366.503337621689
MDL:MFCD17019208
CID:139493
PubChem ID:253661287
Update Time:2025-06-07

(trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3-trifluoro-5-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
    • trans,trans-4'-Pentyl-4-(3,4,5-trifluorophenyl)bicyclohexyl
    • (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane)
    • 3,4,5-Trifluoro-1-[trans-4'-(trans-4''-pentylcyclohexyl)-cyclohexyl ]benzene
    • 4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexyl)
    • benzene, <wbr>
    • LogP
    • trans,trans-4'-Amyl-4-(3,4,5-trifluorophenyl)bicyclohexyl
    • 3,4,5-TRIFLUORO-1-[TRANS-4'-(TRANS-4''-PENTYLCYCLOHEXYL)-CYCLOHEXYL]BENZENE
    • RL01663
    • AK550649
    • P2319
    • (trans
    • DTXSID101145553
    • trans,trans-1-(4'-Pentylbicyclohexyl)-3,4,5-Trifluorobenzene
    • SCHEMBL7756549
    • SCHEMBL8027348
    • J-511106
    • FT-0697618
    • 3,4,5- Trifluoro -1-[ trans-4-( trans-4-pentylcyclohexyl) -cyclohexyl ]benzene
    • CS-0061482
    • SCHEMBL8734616
    • SCHEMBL3437353
    • A922200
    • AKOS015917871
    • 1,2,3-trifluoro-5-[4-(4-pentylcyclohexyl)cyclohexyl]benzene
    • DS-19547
    • W16931
    • 1,2,3-trifluoro-5-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]Benzene
    • 3,4,5- Trifluoro -1-[ trans-4/'-( trans-4/'/'-pentylcyclohexyl) -cyclohexyl ]benzene
    • 3,4,5- Trifluoro -1-[ trans-4'-( trans-4''-pentylcyclohexyl) -cyclohexyl ]benzene
    • SCHEMBL14274418
    • SCHEMBL7756537
    • 137644-54-3
    • AKOS032953587
    • MFCD17019208
    • (1S,1'R,4R,4'R)-4-PENTYL-4'-(3,4,5-TRIFLUOROPHENYL)-1,1'-BI(CYCLOHEXANE)
    • SB66847
    • TXHFUCYJBLLNIG-UHFFFAOYSA-N
    • 1,2,3-Trifluoro-5-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]benzene
    • TXHFUCYJBLLNIG-VVPTUSLJSA-N
    • MDL: MFCD17019208
    • Inchi: 1S/C23H33F3/c1-2-3-4-5-16-6-8-17(9-7-16)18-10-12-19(13-11-18)20-14-21(24)23(26)22(25)15-20/h14-19H,2-13H2,1H3
    • InChI Key: TXHFUCYJBLLNIG-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C1CCC(CC1)C1CCC(CCCCC)CC1)F)F

Computed Properties

  • Exact Mass: 366.25359
  • Monoisotopic Mass: 366.25343554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 9.6

Experimental Properties

  • Density: 0.99 g/cm3 (80 ºC)
  • Melting Point: 85.0 to 89.0 deg-C
  • Boiling Point: 410.2±45.0°C at 760 mmHg
  • Refractive Index: 1.534 (80 ºC)
  • Solubility: Insuluble (5.9E-7 g/L) (25 ºC),
  • PSA: 0

(trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) Security Information

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Additional information on (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane)

Introduction to (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) (CAS No. 137644-54-3)

(trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) (CAS No. 137644-54-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pentyl group and a 3,4,5-trifluorophenyl substituent attached to a bicyclohexane framework. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable candidate for various applications.

The synthesis of (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) typically involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, the use of transition metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. These advancements not only enhance the practicality of synthesizing this compound but also open up new avenues for its application in drug discovery and materials science.

In the context of medicinal chemistry, (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) has shown promising potential as a lead compound for the development of novel therapeutic agents. The fluorinated aromatic moiety and the flexible alkyl chain contribute to its ability to interact with biological targets in a highly specific manner. Studies have demonstrated that this compound exhibits potent activity against various enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit key enzymes in the signaling pathways associated with cancer and neurodegenerative disorders.

Moreover, the structural flexibility and hydrophobic nature of (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) make it an attractive candidate for designing drug delivery systems. The ability to fine-tune its physicochemical properties through chemical modifications allows for the optimization of pharmacokinetic profiles and bioavailability. This is particularly important in the development of drugs that require high tissue penetration or prolonged release kinetics.

In addition to its applications in medicinal chemistry, (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) has also found use in materials science. Its unique molecular architecture makes it suitable for the fabrication of advanced materials with tailored properties. For instance, it can be incorporated into polymers or supramolecular assemblies to enhance their mechanical strength and thermal stability. Recent research has explored its potential as a building block for stimuli-responsive materials that can undergo reversible changes in response to external stimuli such as temperature or pH.

The environmental impact of compounds like (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) is another important consideration. Studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. However, further research is needed to fully understand its long-term environmental fate and effects. Efforts are ongoing to develop more sustainable synthetic routes and to assess the ecological impact of this compound throughout its lifecycle.

In conclusion, (trans,trans)-4-Pentyl-4'-(3,4,5-trifluorophenyl)-1,1'-bi(cyclohexane) (CAS No. 137644-54-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activity deepens, this compound is poised to play a significant role in advancing various scientific fields.

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